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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzonitrile

Cat. No.: B136228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 4-
Bromo-2-chlorobenzonitrile (CAS No. 154607-01-9). Adherence to these procedures is

critical to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2-chlorobenzonitrile is a hazardous substance that requires stringent safety

measures. It is harmful if swallowed or inhaled, toxic in contact with skin, and causes skin and

serious eye irritation.[1][2][3]

Summary of Required Personal Protective Equipment:
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Protection Type Required PPE Specifications & Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[4]

Prevents skin contact, as the

substance is toxic upon

absorption.[1]

Lab coat or long-sleeved

clothing.[4][5]

Provides a barrier against

accidental skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4][6]

Minimizes inhalation of harmful

dust or vapors.[1]

NIOSH-approved particulate

respirator.

Recommended if dust

formation is likely.[4]

Always inspect PPE for integrity before use.[5]

Quantitative Data Summary
Property Value Source

Molecular Formula C₇H₃BrClN [5]

Molecular Weight 216.47 g/mol [5]

Melting Point 69.0 to 73.0 °C

Boiling Point 143 °C / 10 mmHg

Appearance
White to very pale yellow

crystal/powder
[7]

Storage Temperature
Room Temperature (10°C -

25°C), protect from light
[7]
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Detailed Operational Plan: Step-by-Step Handling
Protocol
3.1. Engineering Controls:

Always handle 4-Bromo-2-chlorobenzonitrile inside a certified chemical fume hood to

minimize inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[1]

3.2. Handling Procedure:

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure all necessary

PPE is available and in good condition.

Donning PPE: Wear a lab coat, chemical-resistant gloves, and chemical safety goggles.[1]

Weighing and Transfer:

Handle the solid material carefully to avoid generating dust.[6]

Use a spatula for transfers.

Keep the container tightly closed when not in use.[2]

In Solution: When working with solutions, be mindful of potential splashes.

3.3. Spill Response:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Containment: For small spills, use an appropriate absorbent material from a spill kit. Avoid

adding water.[8]

Clean-up: Sweep up the solid material and place it into a suitable, labeled container for

disposal.[5]
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Decontamination: Clean the spill area thoroughly.

First Aid Measures
Immediate medical attention is required for any exposure.[6]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[5][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][6]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give half a liter

of water to drink. Seek immediate medical

attention.[1][5]

Disposal Plan
4-Bromo-2-chlorobenzonitrile is a halogenated organic compound and must be disposed of

as hazardous waste.[5][8]

Segregation: Collect all waste containing this chemical, including unused product and

contaminated consumables (e.g., pipette tips, gloves), in a dedicated and clearly labeled

hazardous waste container for "Halogenated Organic Waste".[8]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name.[8]
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Storage: Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials.

Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange

for the pickup and disposal of the hazardous waste. Follow all institutional and local

regulations.[8]

Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste.[8]

Safe Handling Workflow
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Workflow for Safe Handling of 4-Bromo-2-chlorobenzonitrile
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Caption: Logical workflow for the safe handling of 4-Bromo-2-chlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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